N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide

• IUPAC Name: 3-(3-methylphenyl)-N-(4-pyrazin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C20H25N3O2/c1-15-3-2-4-16(13-15)5-10-19(24)23-17-6-8-18(9-7-17)25-20-14-21-11-12-22-20/h2-4,11-14,17-18H,5-10H2,1H3,(H,23,24)
• InChI Key: NWKBFVVTXOHIND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in scientific literature. The purpose of

Scientific Research Applications

Pyrazine Derivatives in Scientific Research

Pharmacological Diversity : Pyrazine derivatives are well-recognized for their wide range of pharmacological properties. They have been identified to exhibit antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, treatment for arteriosclerosis, and antiviral effects. This diversity in pharmacological activities has heightened interest among researchers to explore pyrazine cores for developing more effective and clinically relevant compounds (Ferreira & Kaiser, 2012).

Synthetic Utility in Organic Chemistry : Pyrazine derivatives play a crucial role as intermediates in organic synthesis. Their structural diversity and the ability to undergo various chemical transformations make them valuable scaffolds for constructing complex molecular architectures. The synthesis of pyrazine derivatives involves several strategies, including condensation reactions, which are pivotal for creating a wide array of biologically active compounds and for advancing the field of medicinal chemistry (Doležal & Zítko, 2015).

Role in Multicomponent Reactions (MCRs) : The pot, atom, and step economy (PASE) synthesis of pyrazole derivatives, closely related to pyrazine cores, through multicomponent reactions (MCRs) has been increasingly popular in pharmaceutical and medicinal chemistry. This approach not only streamlines the synthesis of complex molecules but also opens avenues for discovering new biologically active molecules featuring the pyrazole moiety, underscoring the potential of pyrazine derivatives in drug discovery processes (Becerra, Abonía, & Castillo, 2022).

Catalysis and Material Science : Pyrazine derivatives have been explored for their applications in catalysis and material science, demonstrating their versatility beyond biological activity. They serve as ligands in the formation of metal complexes and are integral to designing catalysts for asymmetric synthesis, showcasing their importance in both the synthesis of chiral molecules and the development of new materials (Li et al., 2019).